Cas no 2287343-37-5 (Tert-butyl 3-(methylsulfonimidoyl)-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate)

• Product Name: Tert-butyl 3-(methylsulfonimidoyl)-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate
• CAS No: 2287343-37-5
• MF: C₁₂H₂₀N₄O₃S
• MW: 300.377201080322
• CID: 6561587
• PubChem ID: 137942762
• Update Time: 2025-05-24

Tert-butyl 3-(methylsulfonimidoyl)-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-(methylsulfonimidoyl)-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate
• EN300-6731586
• tert-butyl 3-[imino(methyl)oxo-lambda6-sulfanyl]-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate
• 2287343-37-5

• Inchi： 1S/C12H20N4O3S/c1-12(2,3)19-11(17)15-5-6-16-9(8-15)10(7-14-16)20(4,13)18/h7,13H,5-6,8H2,1-4H3
• InChI Key： GHOXYRMBALGRGM-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN2CCN(C(=O)OC(C)(C)C)CC2=1)(=N)=O

Computed Properties

• Exact Mass: 300.12561169g/mol
• Monoisotopic Mass: 300.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 96.7Ų

Additional information on Tert-butyl 3-(methylsulfonimidoyl)-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate

Recent Advances in the Study of Tert-butyl 3-(methylsulfonimidoyl)-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate (CAS: 2287343-37-5)

The compound Tert-butyl 3-(methylsulfonimidoyl)-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate (CAS: 2287343-37-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, including its chemical properties, synthetic pathways, and potential applications in drug discovery.

Recent studies have highlighted the unique structural features of this compound, which make it a promising candidate for the development of small-molecule inhibitors targeting various disease pathways. The presence of the sulfonimidoyl group and the pyrazolo[1,5-a]pyrazine core structure has been shown to enhance binding affinity and selectivity towards specific biological targets. Researchers have successfully utilized this compound in the synthesis of inhibitors for kinases and other enzymes involved in inflammatory and oncogenic processes.

One of the key advancements in the study of this compound is the optimization of its synthetic route. A recent publication in the Journal of Medicinal Chemistry detailed a scalable and efficient method for the synthesis of Tert-butyl 3-(methylsulfonimidoyl)-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate, which involves a series of carefully controlled reactions to ensure high yield and purity. This development is expected to facilitate further research and potential industrial applications of the compound.

In addition to its synthetic utility, preliminary biological evaluations have demonstrated the compound's potential as a modulator of specific signaling pathways. For instance, in vitro studies have shown that derivatives of this compound exhibit inhibitory activity against certain protein kinases, suggesting its relevance in the treatment of cancers and autoimmune diseases. Further investigations are underway to explore its pharmacokinetic properties and in vivo efficacy.

In conclusion, Tert-butyl 3-(methylsulfonimidoyl)-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate represents a versatile and promising scaffold in medicinal chemistry. Ongoing research efforts are focused on expanding its applications and understanding its mechanistic roles in various biological systems. The compound's unique chemical properties and synthetic accessibility position it as a valuable tool for future drug discovery initiatives.